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Compound Name: Tetradecyl acrylate

Cat. No.: B1582597

An In-Depth Technical Guide to the Properties of Tetradecyl Acrylate vs. Tetradecyl
Methacrylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetradecyl acrylate (TDA) and tetradecyl methacrylate (TDMA), also known as myristyl
acrylate and myristyl methacrylate, are long-chain alkyl (meth)acrylate monomers. The
presence of the C14 alkyl chain imparts significant hydrophobicity and unique thermal
properties to their corresponding polymers, poly(tetradecyl acrylate) (PTDA) and
poly(tetradecyl methacrylate) (PTDMA). These characteristics make them compelling
candidates for a variety of specialized applications, including but not limited to drug delivery
systems, biomaterials, and specialty coatings.

This technical guide provides a comparative overview of the core properties of TDA and TDMA,
focusing on their physicochemical characteristics, polymerization behavior, and
biocompatibility. The information herein is intended to assist researchers, scientists, and drug
development professionals in selecting the appropriate monomer for their specific application.

Physicochemical Properties

The fundamental physicochemical properties of the monomers are crucial for understanding
their behavior in both synthesis and application. The additional methyl group on the
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methacrylate monomer results in a slightly higher molecular weight and can influence

properties like density and refractive index.

Tetradecyl Methacrylate

Propert Tetradecyl Acrylate (TDA

perty y ylate (TDA) (TDMA)
CAS Number 21643-42-5 2549-53-3
Molecular Formula C17H3202 C18H3402

Molecular Weight 268.43 g/mol [1][2] 282.46 g/mol [3][4]
Colorless to almost colorless Clear light yellow liquid or
Appearance o ]
clear liquid[1][2] white paste[3][4][5]
Density 0.87 g/lcm3[1][6] 0.871 g/ecm3[3][4][5][7]
Boiling Point 138 °C @ 0.4 mmHg[1][6][8] 147-154 °C @ 0.7 Torr[3]
Melting Point 14 °C[1][6][8] -20 °C

Refractive Index (20°C)

1.4450 - 1.4490[1][6]

1.448[3][4][5][7]

Polymer Tg -20 °C to -30 °C (estimated) -2°C
Insoluble in water (2pg/L at ) ]
- ] Insoluble in water; Soluble in
Solubility 20°C)[1][2][6]; Soluble in

nonpolar organic solvents

organic solvents[9]

Note: Polymer properties such as Glass Transition Temperature (Tg) can vary based on factors
like molecular weight, polydispersity, and measurement method.

Polymerization Characteristics

The polymerization behavior of TDA and TDMA is a critical differentiator. In general, acrylates
are more reactive and polymerize more readily than their corresponding methacrylate
counterparts. This is attributed to the electron-donating methyl group in methacrylates, which
stabilizes the propagating radical.

General Reactivity:
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o Acrylates (TDA): Tend to have higher propagation rate constants (kp) and polymerize more
rapidly. This can lead to broader molecular weight distributions in uncontrolled free-radical
polymerizations.

o Methacrylates (TDMA): The presence of the a-methyl group leads to a lower propagation
rate. Methacrylic esters, in general, polymerize much less readily than the corresponding
ordinary acrylates[9]. This allows for greater control over the polymerization process, often
resulting in more well-defined polymers.

While specific kinetic data for TDA and TDMA are not readily available in comparative studies,
the general trends for long-chain acrylates and methacrylates can be extrapolated. Controlled
radical polymerization techniques, such as Atom Transfer Radical Polymerization (ATRP) and
Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization, are highly
recommended for synthesizing well-defined polymers from both monomers.

Biocompatibility and Toxicity

For applications in drug development and biomaterials, the biocompatibility and potential
cytotoxicity of the monomers and resulting polymers are of paramount importance. Unreacted
monomer is often the primary source of cytotoxicity in polymer-based medical devices.

General Trends:

e Acrylates vs. Methacrylates: A consistent finding in the literature is that acrylate monomers
are generally more cytotoxic than their corresponding methacrylate analogs|[3].

« Influence of Alkyl Chain Length: The lipophilicity of the monomer, which is influenced by the
length of the alkyl ester chain, can affect its cytotoxicity. An inverse correlation between the
half maximal inhibitory concentration (IC50) and the logarithm of the partition coefficient
(logP) has been observed for some (meth)acrylates, suggesting that increased lipophilicity
can lead to increased cytotoxicity[3].

Cellular Interaction:

e Leached monomers from (meth)acrylate-based materials can induce cellular responses,
including inflammation. Some studies have shown that methacrylates can affect the
production of various cytokines by immune cells both in vitro and in vivo[6].
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e Itis important to note that while monomers can exhibit cytotoxicity, the resulting polymers are
generally considered to be biocompatible, provided that residual monomer levels are
minimized. For instance, poly(methyl methacrylate) (PMMA) is widely used in medical and
dental applications due to its biocompatibility[10][11].

Direct comparative cytotoxicity studies on TDA and TDMA are lacking in the available literature.
Therefore, it is essential for researchers to conduct specific in vitro and in vivo evaluations for
their intended application.

Experimental Protocols

Detailed and reproducible experimental protocols are vital for scientific research. Below are
generalized protocols for the synthesis and characterization of these monomers and their
polymers.

Monomer Synthesis: Direct Esterification

A common method for synthesizing long-chain alkyl (meth)acrylates is the acid-catalyzed direct
esterification of the corresponding long-chain alcohol with (meth)acrylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pubs.acs.org [pubs.acs.org]
2. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]

3. Cytotoxic effects of acrylates and methacrylates: relationships of monomer structures and
cytotoxicity - PubMed [pubmed.ncbi.nim.nih.gov]

4. Cytotoxicity study of homopolymers and copolymers of 2-hydroxyethyl methacrylate and
some alkyl acrylates for potential use as temporary skin substitutes - PubMed
[pubmed.ncbi.nim.nih.gov]

5. Cytotoxicity and Pro-/Anti-inflammatory Properties of Cinnamates, Acrylates and
Methacrylates Against RAW?264.7 Cells - PubMed [pubmed.ncbi.nim.nih.gov]

6. Effects of the methacrylate/acrylate monomers HEMA, TEGDMA, DEGDA, and EMA on
the immune system - PMC [pmc.ncbi.nim.nih.gov]

7. Immunopharmacological Properties of Methacrylic Acid Polymers as Potential Polymeric
Carrier Constituents of Anticancer Drugs - PMC [pmc.ncbi.nlm.nih.gov]

8. resolvemass.ca [resolvemass.ca]
9. polymer.chem.cmu.edu [polymer.chem.cmu.edu]

10. A Review on the Biocompatibility of PMMA-Based Dental Materials for Interim Prosthetic
Restorations with a Glimpse into Their Modern Manufacturing Techniques - PMC
[pmc.ncbi.nlm.nih.gov]

11. Biocompatibility of polymethylmethacrylate resins used in dentistry - PubMed
[pubmed.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Tetradecyl acrylate vs tetradecyl methacrylate
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582597#tetradecyl-acrylate-vs-tetradecyl-
methacrylate-properties]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1582597?utm_src=pdf-body-img
https://www.benchchem.com/product/b1582597?utm_src=pdf-custom-synthesis
https://pubs.acs.org/doi/10.1021/acs.langmuir.5b03259
http://pstorage-acs-6854636.s3.amazonaws.com/3899173/mz5003799_si_001.pdf
https://pubmed.ncbi.nlm.nih.gov/9407300/
https://pubmed.ncbi.nlm.nih.gov/9407300/
https://pubmed.ncbi.nlm.nih.gov/15348420/
https://pubmed.ncbi.nlm.nih.gov/15348420/
https://pubmed.ncbi.nlm.nih.gov/15348420/
https://pubmed.ncbi.nlm.nih.gov/30348683/
https://pubmed.ncbi.nlm.nih.gov/30348683/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5839251/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5839251/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8402103/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8402103/
https://resolvemass.ca/gpc-for-polymer-characterization/
http://polymer.chem.cmu.edu/~kmatweb/2002/Jan-02/PSS/PPS02BubackKineticsPLP.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7372356/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7372356/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7372356/
https://pubmed.ncbi.nlm.nih.gov/22454327/
https://pubmed.ncbi.nlm.nih.gov/22454327/
https://www.benchchem.com/product/b1582597#tetradecyl-acrylate-vs-tetradecyl-methacrylate-properties
https://www.benchchem.com/product/b1582597#tetradecyl-acrylate-vs-tetradecyl-methacrylate-properties
https://www.benchchem.com/product/b1582597#tetradecyl-acrylate-vs-tetradecyl-methacrylate-properties
https://www.benchchem.com/product/b1582597#tetradecyl-acrylate-vs-tetradecyl-methacrylate-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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